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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1,1-Diphenylethane (CAS No. 612-00-0), a substituted aromatic hydrocarbon, finds application
as a heat transfer fluid and functional fluid. While its industrial uses are established, a thorough
understanding of its toxicological and environmental profile is paramount for ensuring safe
handling, risk assessment, and environmental stewardship. This technical guide provides a
comprehensive overview of the known hazards associated with 1,1-Diphenylethane, including
its physicochemical properties, toxicological effects on human health, and its environmental
fate and ecotoxicity. The information is presented to support researchers, scientists, and drug
development professionals in making informed decisions regarding its use and in developing
appropriate safety protocols.

Physicochemical Properties

A foundational understanding of the physical and chemical properties of a substance is critical
for predicting its environmental transport, fate, and potential for exposure. Key physicochemical
data for 1,1-Diphenylethane are summarized below.
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Property Value Reference
Molecular Formula Ci14H14 [1112]
Molecular Weight 182.26 g/mol [1][2]
CAS Number 612-00-0 [1112][3]
Appearance Colorless liquid, Oil [3]
Density 1.0+ 0.1 g/cm3 [1]
Melting Point -18 °C [11[4]
Boiling Point 272.6 £ 0.0 °C at 760 mmHg [1]
Flash Point 109.6 + 9.7 °C [1]
Vapor Pressure 0.0 £ 0.3 mmHg at 25°C [1]
Water Solubility Low solubility [3]
LogP (Octanol-Water Partition

4.55 [1]

Coefficient)

Toxicological Hazards

1,1-Diphenylethane poses several toxicological risks to human health, primarily through
inhalation, skin contact, and ingestion. The available data indicate that it can cause acute
toxicity, skin and eye irritation, and may lead to severe complications if aspirated.

Acute Toxicity

Acute toxicity data provide insights into the potential for a substance to cause adverse health
effects following a single short-term exposure.

Route of Exposure  Species Value Reference

Oral Rat LD50: 4518 mg/kg [5]

Dermal Rabbit LD50: > 5000 mg/kg [5]

Inhalation (dust/mist) - Harmful if inhaled [2][5]
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Hazard Classification and Statements

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1,1-Diphenylethane is classified with the following hazard statements:

o H304: May be fatal if swallowed and enters airways.[2][5]

e H315: Causes skin irritation.[2][5]

e H317: May cause an allergic skin reaction.[5]

e H332: Harmful if inhaled.[2][5]

e H400: Very toxic to aquatic life.[2][5]

e H410: Very toxic to aquatic life with long lasting effects.[2][5]

The signal word for 1,1-Diphenylethane is "Danger".[2][5]

Health Effects

 Inhalation: Inhalation of mists or vapors may be harmful, potentially causing dizziness or
suffocation.[5][6]

o Skin Contact: Causes skin irritation and may lead to an allergic skin reaction.[5]
o Eye Contact: Can cause serious eye irritation.[5]

 Ingestion: Ingestion poses a significant risk, as the substance may be fatal if it enters the
airways (aspiration hazard).[2][5]

Environmental Hazards

1,1-Diphenylethane is recognized as a significant environmental hazard due to its high toxicity
to aquatic organisms and its potential for long-lasting effects in the environment.

Ecotoxicity
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The substance is classified as very toxic to aquatic life.[2][5] This classification suggests that
releases into the environment should be strictly controlled to prevent harm to aquatic
ecosystems. While a specific LC50 for fish has been reported for the related compound 1,1-
diphenylethene (LC50: = 62 mg/L, 96h static for Danio rerio), specific quantitative ecotoxicity
data for 1,1-diphenylethane are not readily available in the searched literature.[7]

Persistence and Degradability

There is limited information available regarding the persistence and degradability of 1,1-
Diphenylethane.[5] The high LogP value suggests a potential for bioaccumulation. Further
research is needed to fully characterize its environmental fate.

Bioaccumulative Potential

No specific information on the bioaccumulative potential of 1,1-Diphenylethane was found in
the provided search results.[5] However, its chemical properties, particularly its high octanol-

water partition coefficient (LogP = 4.55), suggest that it has the potential to bioaccumulate in

organisms.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological studies cited are not
available in the public domain safety data sheets and summary documents. For researchers
requiring this level of detail, it is recommended to consult the primary scientific literature or
contact the manufacturers and regulatory agencies that have generated this data.

Signaling Pathways and Mechanisms of Toxicity

The current body of literature accessible through the performed searches does not provide
specific information on the signaling pathways or detailed molecular mechanisms of toxicity for
1,1-Diphenylethane. Research in this area is needed to better understand its mode of action
and to develop more targeted safety and treatment strategies.

Logical Relationships and Workflows

To illustrate the logical flow of hazard identification and risk assessment for a chemical
substance like 1,1-Diphenylethane, the following diagram outlines the key steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,1-Diphenylethane: A Toxicological and Environmental
Hazard Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1196317#toxicological-and-environmental-hazards-
of-1-1-diphenylethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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